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Compound of Interest

Compound Name: TG-003

Cat. No.: B1682776 Get Quote

Application Notes and Protocols for TG-003
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and storage of TG-003, a

potent inhibitor of the Cdc2-like kinase (Clk) family, for use in experimental settings. Adherence

to these guidelines will help ensure the stability and efficacy of the compound throughout your

research.

Product Information
Product Name: TG-003

Alternative Names: TG 003, (1Z)-1-(3-Ethyl-5-methoxy-2(3H)-benzothiazolylidene)-2-

propanone

CAS Number: 719277-26-6[1][2]

Molecular Formula: C₁₃H₁₅NO₂S[2][3]

Molecular Weight: 249.33 g/mol [4]

Appearance: Yellow solid[2] or light yellow powder[1]
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Solubility
TG-003 is insoluble in water but soluble in several organic solvents. Dimethyl sulfoxide (DMSO)

is the most common solvent for preparing stock solutions for in vitro cell-based assays, while

ethanol can be used for animal studies.[5]

Table 1: Solubility of TG-003 in Various Solvents

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference(s)

DMSO ≥12.45, 20, 24.93, 30 100 [1][2][3][4][5]

Ethanol ≥14.67, 15, 18.7 75 [1][2][3][4][5]

DMF 30 Not Specified [3]

DMF:PBS (pH 7.2)

(1:9)
0.1 Not Specified [3]

Note: If you encounter solubility issues, gentle sonication or pre-warming the solvent to 37°C

may aid in dissolution. Avoid prolonged vortexing.[5] For in vivo applications requiring aqueous

solutions, specific formulations may be necessary, such as:

10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline (Solubility: ≥ 2.08 mg/mL)[6]

10% DMSO, 90% (20% SBE-β-CD in Saline) (Solubility: ≥ 2.08 mg/mL)[6]

10% DMSO, 90% Corn Oil (Solubility: ≥ 2.08 mg/mL)[6]

Storage and Stability
Proper storage of TG-003 is critical to maintain its potency.

Table 2: Storage Conditions and Stability of TG-003
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Form
Storage
Temperature

Stability Reference(s)

Solid (as supplied) 4°C (desiccated) Up to 2 years [1]

Solid (as supplied) -20°C ≥ 2 years [3][5]

Stock Solution in

DMSO/Ethanol
-20°C Up to 2 months [1]

Stock Solution in

DMSO/Ethanol
-20°C Up to 1 year [6]

Stock Solution in

DMSO/Ethanol
-80°C Up to 2 years [6]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-

use volumes.[5][6] For optimal potency, use prepared solutions within a week.[5]

Experimental Protocols
Protocol 1: Preparation of a TG-003 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of TG-003 in DMSO.

Materials:

TG-003 solid

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate TG-003: Allow the vial of solid TG-003 to come to room temperature before

opening to prevent condensation.
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Weigh TG-003: Accurately weigh the desired amount of TG-003 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

2.49 mg of TG-003 (Molecular Weight = 249.33 g/mol ).

Add DMSO: Add the calculated volume of DMSO to the tube containing the TG-003 powder.

For a 10 mM stock, if you weighed 2.49 mg, add 1 mL of DMSO.

Dissolve: Gently vortex or sonicate the solution until the TG-003 is completely dissolved. If

necessary, warm the solution briefly to 37°C.[5]

Aliquot: Dispense the stock solution into single-use, sterile cryovials.

Store: Store the aliquots at -20°C or -80°C.[1][6]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the TG-003 stock solution to the desired working

concentration for cell culture experiments.

Materials:

TG-003 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw an aliquot of the TG-003 stock solution at room temperature.

Prepare Intermediate Dilutions (if necessary): Depending on the final desired concentration,

it may be necessary to perform one or more serial dilutions in cell culture medium.
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Prepare Final Working Solution: Add the appropriate volume of the stock or intermediate

dilution to the final volume of cell culture medium. For example, to prepare 1 mL of a 10 µM

working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of cell culture

medium.

Mix Thoroughly: Gently mix the working solution by pipetting up and down or inverting the

tube.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without TG-
003) to the cell culture medium. It is important to keep the final DMSO concentration below

0.1% in the culture to avoid cytotoxicity.[5]

Apply to Cells: Add the prepared working solution to your cell culture plates.

Signaling Pathway and Experimental Workflow
Mechanism of Action of TG-003
TG-003 is a potent, ATP-competitive inhibitor of the Cdc2-like kinase (Clk) family, primarily

targeting Clk1 and Clk4 with high affinity (IC₅₀ values of 20 nM and 15 nM, respectively).[3][4]

[6] It exhibits weaker inhibition of Clk2 (IC₅₀ = 200 nM) and minimal activity against Clk3 (IC₅₀ >

10 µM).[3][4] TG-003 also inhibits DYRK1A/B.[1][4] By inhibiting these kinases, TG-003
suppresses the phosphorylation of serine/arginine-rich (SR) proteins, which are key regulators

of alternative splicing.[2][4][5][6] This leads to alterations in splice site selection and can induce

exon skipping.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1682776?utm_src=pdf-custom-synthesis
https://cdn1.sinobiological.com/datasheet/signaling/C57-901/D3370-2.pdf
https://www.stressmarq.com/products/small-molecules/inhibitor/tg003-sih-515/
https://www.caymanchem.com/product/10398/tg003
https://www.tocris.com/products/tg-003_4336
http://biotin-16.com/index.php?g=Wap&m=Article&a=detail&id=10849
https://www.medchemexpress.com/TG003.html
https://www.benchchem.com/product/b1682776#how-to-dissolve-and-store-tg-003-for-experiments
https://www.benchchem.com/product/b1682776#how-to-dissolve-and-store-tg-003-for-experiments
https://www.benchchem.com/product/b1682776#how-to-dissolve-and-store-tg-003-for-experiments
https://www.benchchem.com/product/b1682776#how-to-dissolve-and-store-tg-003-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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